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Compound of Interest

Compound Name: C.l. Disperse orange 33

Cat. No.: B1604947

An in-depth examination of the chemical identity, properties, and synthesis of C.l. Disperse
Orange 33 for researchers, scientists, and drug development professionals.

Introduction

C.l. Disperse Orange 33 is a monoazo disperse dye, a class of synthetic organic colorants
known for their application in dyeing synthetic fibers. This technical guide provides a verified
chemical profile of C.I. Disperse Orange 33, including its CAS number and molecular formula,
alongside available physicochemical data. It is crucial to distinguish C.l. Disperse Orange 33
from the more extensively documented C.I. Disperse Orange 3, as these are distinct chemical
entities with different molecular structures and properties. This document will focus on C.I.
Disperse Orange 33 while providing comparative data for C.I. Disperse Orange 3 to aid in
clear identification and prevent experimental ambiguity.

Chemical Identification and Properties

Accurate identification of chemical compounds is paramount in research and development. The
following tables summarize the key identifiers and physicochemical properties of C.l. Disperse
Orange 33. For comparative purposes, the corresponding data for C.I. Disperse Orange 3 are
also presented.

Table 1: Core Chemical Identifiers
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. Molecular

Compound C.l. Generic Molecular .

CAS Number Weight ( g/mol
Name Name Formula |
C.l. Disperse Disperse Orange  69472-19-1,

C19H21Ns502[1] 351.40[1]

Orange 33 33 61867-93-4[1][2]
C.l. Disperse Disperse Orange

730-40-5[3][4] C12H10N4O2[3][4]  242.23[3][4]
Orange 3 3

Table 2: Physicochemical Properties

Property C.l. Disperse Orange 33 C.l. Disperse Orange 3
) Orange, yellow-light red

Appearance Red-light orange[1]

powder[3][4]
Melting Point Not available 210-220 °CJ[3][4]

N ) Soluble in ethanol, acetone,

Solubility Not available

toluene[3][4]

Dyeing of polyester, acetic acid
Application Dyeing of synthetic fibers fiber, nylon 66, and acrylic

fiber; plastic shading[3][4]

Synthesis and Experimental Protocols

The synthesis of azo dyes typically involves diazotization of a primary aromatic amine, followed
by coupling with an electron-rich coupling component.

Manufacturing Method of C.l. Disperse Orange 33

The synthesis of C.I. Disperse Orange 33 is achieved through the diazotization of 4-
nitrobenzenamine and subsequent coupling with N-cyanoethyl-N-butylaniline.[1]

lllustrative Experimental Protocol: Synthesis of C.I.
Disperse Orange 3
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While a detailed experimental protocol for C.l. Disperse Orange 33 is not readily available in
the public domain, the synthesis of the closely related C.I. Disperse Orange 3 provides a
representative example of the general procedure for this class of dyes.

Materials:

» 4-Nitrobenzenamine (p-nitroaniline)

e Aniline

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

o Sulfonic acid (used as a temporary protecting group)
Procedure:

» Diazotization: 4-Nitrobenzenamine is diazotized in an acidic medium (e.g., hydrochloric acid)
with sodium nitrite at a low temperature (typically 0-5 °C) to form the corresponding
diazonium salt.

e Coupling: The diazonium salt is then coupled with aniline, which has been protected with a
sulfonic acid group.

o Hydrolysis: The resulting intermediate is treated with a sodium hydroxide solution and heated
to hydrolyze and remove the sulfonic acid group, yielding C.l. Disperse Orange 3.[3][5]

Analytical Methodologies

The analysis of disperse dyes in various matrices, such as textiles and environmental samples,
is crucial for quality control and safety assessment. High-performance liquid chromatography
(HPLC) and gas chromatography-mass spectrometry (GC-MS) are common analytical
techniques employed for the identification and quantification of these dyes.[6][7] A standard
method for the analysis of disperse dyes in textiles is DIN 54231, which utilizes HPLC or thin-
layer chromatography (TLC) with UV, mass spectrometry, or densitometry detection.[7]
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Diagrams and Workflows
Synthesis Workflow for C.l. Disperse Orange 33

The following diagram illustrates the synthetic pathway for C.l. Disperse Orange 33.

4-Nitrobenzenamine Diazonium Salt
%—b C.I. Disperse Orange 33

N-cyanoethyl-N-butylaniline

Click to download full resolution via product page

Caption: Synthesis pathway of C.l. Disperse Orange 33.

General Analytical Workflow for Disperse Dyes in
Textiles

This diagram outlines a typical workflow for the analysis of disperse dyes in textile samples.
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Textile Sample Preparation
(e.g., cutting, weighing)

Dye Extraction
(e.g., solvent extraction)

Filtration / Clean-up

Instrumental Analysis
(e.g., HPLC, GC-MS)

Data Processing and Quantification

Click to download full resolution via product page

Caption: General workflow for textile dye analysis.

Conclusion

C.l. Disperse Orange 33 is a distinct chemical entity within the family of azo disperse dyes.
This guide has provided the verified CAS number, molecular formula, and a summary of its
known properties and synthesis method. The provided comparative data with C.I. Disperse
Orange 3 underscores the importance of precise chemical identification in research and
industrial applications. For professionals in drug development, the potential for skin
sensitization, a known hazard for some azo dyes, warrants careful consideration in any
application where human contact is a possibility. Further research is needed to fully
characterize the physicochemical and toxicological profile of C.l. Disperse Orange 33.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula-verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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